{hexahydro-2H-cyclopenta[b]furan-3a-yl}methanamine

• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• IUPAC Name: 2,3,4,5,6,6a-hexahydrocyclopenta[b]furan-3a-ylmethanamine
• InChI: InChI=1S/C8H15NO/c9-6-8-3-1-2-7(8)10-5-4-8/h7H,1-6,9H2
• InChI Key: XNVBUZNZIZXLRH-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(C1)(CCO2)CN

Description

{Hexahydro-2H-cyclopenta[b]furan-3a-yl}methanamine is a chemical compound with the molecular formula C8H15NO It is a derivative of cyclopentafuran and contains an amine group attached to the methanamine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the reduction of {hexahydro-2H-cyclopenta[b]furan-3a-yl}methanol using reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) to yield the desired amine .

Industrial Production Methods

Industrial production of {hexahydro-2H-cyclopenta[b]furan-3a-yl}methanamine may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and purification to obtain the final product suitable for various applications .

Chemical Reactions Analysis

Types of Reactions

{Hexahydro-2H-cyclopenta[b]furan-3a-yl}methanamine undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding alcohol or other reduced forms.

Substitution: The amine group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like alkyl halides and acyl chlorides are used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce alcohols. Substitution reactions can lead to a variety of derivatives with different functional groups.

Scientific Research Applications

{Hexahydro-2H-cyclopenta[b]furan-3a-yl}methanamine has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of {hexahydro-2H-cyclopenta[b]furan-3a-yl}methanamine involves its interaction with specific molecular targets and pathways. The amine group can form hydrogen bonds and electrostatic interactions with various biomolecules, influencing their structure and function. These interactions can modulate biological pathways and lead to specific physiological effects .

Comparison with Similar Compounds

Similar Compounds

{Hexahydro-2H-cyclopenta[b]furan-3a-yl}methanol: This compound is structurally similar but contains a hydroxyl group instead of an amine group.

{Hexahydro-2H-cyclopenta[b]furan-3a-yl}methanamine hydrochloride: This is the hydrochloride salt form of the compound, which may have different solubility and stability properties.

Uniqueness

This compound is unique due to its specific structure, which allows it to participate in a variety of chemical reactions and interact with biological molecules in distinct ways. Its versatility makes it valuable for research and industrial applications .